Cas no 535969-23-4 (1H-Inden-1-one,2,3-dihydro-7-(1-methylethyl)-(9CI))

• Product name: 1H-Inden-1-one,2,3-dihydro-7-(1-methylethyl)-(9CI)
• CAS No: 535969-23-4
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 938799
• PubChem ID: 45096604

1H-Inden-1-one,2,3-dihydro-7-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-7-(1-methylethyl)-(9CI)
• 535969-23-4
• SCHEMBL9924219
• 7-Isopropyl-2,3-dihydro-1H-inden-1-one

• Inchi： InChI=1S/C12H14O/c1-8(2)10-5-3-4-9-6-7-11(13)12(9)10/h3-5,8H,6-7H2,1-2H3
• InChI Key： OLJLAXHVBJLHAV-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=CC2=C1C(=O)CC2

Computed Properties

• Exact Mass: 174.104
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones